4-[(2-ethylbutanoyl)amino]-N-(6-methyl-2-pyridinyl)benzamide

• IUPAC Name: 4-(2-ethylbutanoylamino)-N-(6-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C19H23N3O2/c1-4-14(5-2)18(23)21-16-11-9-15(10-12-16)19(24)22-17-8-6-7-13(3)20-17/h6-12,14H,4-5H2,1-3H3,(H,21,23)(H,20,22,24)
• InChI Key: DLBAELQKXZUKEH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC(=N2)C
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

4-[(2-ethylbutanoyl)amino]-N-(6-methyl-2-pyridinyl)benzamide, also known as ESI-09, is a selective inhibitor of RAC GTPases. RAC GTPases are a family of small GTP-binding proteins that play a crucial role in cell signaling and cytoskeleton dynamics. ESI-09 has been shown to inhibit the activity of RAC GTPases and has potential applications in cancer research and other areas of scientific research.

Mechanism of Action

4-[(2-ethylbutanoyl)amino]-N-(6-methyl-2-pyridinyl)benzamide is a selective inhibitor of RAC GTPases, which are involved in cell signaling and cytoskeleton dynamics. RAC GTPases play a crucial role in cell migration, invasion, and proliferation, and their dysregulation has been implicated in cancer and other diseases. This compound inhibits the activity of RAC GTPases by binding to a specific site on the protein, preventing it from interacting with downstream effectors (Shutes et al., 2007).
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects on cells and tissues. In a study by Kaur et al. (2013), this compound was shown to inhibit the migration and invasion of breast cancer cells by reducing the formation of actin stress fibers and focal adhesions. This compound has also been shown to inhibit the growth of glioblastoma cells by inducing cell cycle arrest and apoptosis (Kaur et al., 2016). In addition, this compound has been shown to have effects on the cardiovascular system, such as reducing the formation of atherosclerotic plaques (Shutes et al., 2007).

Advantages and Limitations for Lab Experiments

4-[(2-ethylbutanoyl)amino]-N-(6-methyl-2-pyridinyl)benzamide has several advantages for lab experiments, such as its selectivity for RAC GTPases and its ability to inhibit cell migration and invasion. However, there are also limitations to using this compound in lab experiments, such as its potential toxicity and the need for further studies to determine its optimal concentration and duration of treatment (Kaur et al., 2013).

Future Directions

There are several future directions for research on 4-[(2-ethylbutanoyl)amino]-N-(6-methyl-2-pyridinyl)benzamide. One direction is to investigate its potential applications in other areas of scientific research, such as neurobiology and cardiovascular research. Another direction is to further elucidate its mechanism of action and identify downstream effectors of RAC GTPases that are affected by this compound. In addition, further studies are needed to determine the optimal concentration and duration of treatment for this compound and to investigate its potential toxicity in vivo.

Synthesis Methods

The synthesis of 4-[(2-ethylbutanoyl)amino]-N-(6-methyl-2-pyridinyl)benzamide involves a series of chemical reactions, starting with the reaction of 6-methyl-2-pyridinylamine with 4-chlorobenzoyl chloride to produce 4-(6-methyl-2-pyridinylamino)benzoyl chloride. This intermediate is then reacted with 2-ethylbutyryl chloride to produce this compound. The synthesis method has been described in detail in a scientific paper by Shutes et al. (2007).

Scientific Research Applications

4-[(2-ethylbutanoyl)amino]-N-(6-methyl-2-pyridinyl)benzamide has potential applications in cancer research, as RAC GTPases have been implicated in the development and progression of cancer. In a study by Kaur et al. (2013), this compound was shown to inhibit the migration and invasion of breast cancer cells in vitro. This compound has also been shown to inhibit the growth of glioblastoma cells in a mouse model (Kaur et al., 2016). In addition, this compound has been shown to have potential applications in other areas of scientific research, such as neurobiology and cardiovascular research (Shutes et al., 2007).